Cas no 1803595-89-2 (6'-methoxy-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline Hydrochloride)

• Product Name: 6'-methoxy-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline Hydrochloride
• CAS No: 1803595-89-2
• MDL: MFCD28714731
• CID: 4617084
• PubChem ID: 119031652
• Update Time: 2025-11-07

6'-methoxy-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6'-methoxy-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline Hydrochloride

• MDL： MFCD28714731

Additional information on 6'-methoxy-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline Hydrochloride

Comprehensive Overview of 6'-Methoxy-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline Hydrochloride (CAS No. 1803595-89-2)

6'-Methoxy-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline Hydrochloride (CAS No. 1803595-89-2) is a synthetic organic compound with a unique spirocyclic structure, combining a cyclopropane ring fused to a dihydroisoquinoline core. This compound has garnered significant interest in pharmaceutical and biochemical research due to its potential as a scaffold for drug discovery. The presence of the methoxy group and the spirocyclopropane moiety enhances its molecular diversity, making it a valuable candidate for studying receptor interactions and enzyme modulation.

In recent years, the demand for novel small-molecule inhibitors and bioactive compounds has surged, driven by advancements in precision medicine and targeted therapies. Researchers are particularly intrigued by the spirocyclic architecture of this compound, as it often confers improved metabolic stability and binding affinity compared to linear analogs. The hydrochloride salt form further improves solubility, facilitating its use in in vitro and in vivo studies. These properties align with current trends in fragment-based drug design and kinase inhibitor development, areas frequently searched in academic and industrial databases.

The synthesis of 6'-Methoxy-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline Hydrochloride typically involves multi-step organic reactions, including cyclopropanation and selective functionalization of the isoquinoline ring. Analytical techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography are employed to confirm its purity and structural integrity. These methodologies are critical for ensuring reproducibility, a topic highly relevant to researchers troubleshooting synthetic protocols or optimizing yields.

Beyond its chemical attributes, this compound has been explored in central nervous system (CNS)-related studies due to the isoquinoline scaffold's prevalence in neuroactive molecules. Questions about its potential blood-brain barrier (BBB) permeability and interactions with G-protein-coupled receptors (GPCRs) are frequently raised in scientific forums. Such inquiries reflect the growing emphasis on neurotherapeutics and neurodegenerative disease research, where spirocyclic compounds are increasingly investigated.

From a commercial perspective, CAS No. 1803595-89-2 is often listed by specialty chemical suppliers catering to medicinal chemistry and pharmaceutical R&D. Its applications extend to high-throughput screening (HTS) libraries and structure-activity relationship (SAR) studies. As the industry shifts toward AI-driven drug discovery, compounds like this gain traction for their compatibility with machine learning-based property prediction models.

In summary, 6'-Methoxy-2',3'-dihydro-1'H-spirocyclopropane-1,4'-isoquinoline Hydrochloride represents a versatile chemical entity with broad relevance in modern drug development. Its structural complexity and functional adaptability make it a subject of ongoing investigation, particularly in niches like spirocyclic chemistry and targeted therapy design. As research continues, this compound may unlock new avenues for addressing unmet medical needs.